Cas no 1351771-17-9 (4-Ethoxy-6-methylquinoline-2-carboxylic acid)

• Product Name: 4-Ethoxy-6-methylquinoline-2-carboxylic acid
• CAS No: 1351771-17-9
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 3165868
• PubChem ID: 53490967
• Update Time: 2025-06-13

4-Ethoxy-6-methylquinoline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1351771-17-9
• 4-ethoxy-6-methylquinoline-2-carboxylic acid
• STL167797
• 4-ethoxy-6-methylquinoline-2-carboxylicacid
• AKOS005366802
• CS-0321004
• SB69656
• BS-3251
• 4-Ethoxy-6-methylquinoline-2-carboxylic acid

• MDL： MFCD20754117
• Inchi： 1S/C13H13NO3/c1-3-17-12-7-11(13(15)16)14-10-5-4-8(2)6-9(10)12/h4-7H,3H2,1-2H3,(H,15,16)
• InChI Key： ULQQHROLBFQJAI-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C(=O)O)N=C2C=CC(C)=CC2=1

Computed Properties

• Exact Mass: 231.09
• Monoisotopic Mass: 231.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4A^2
• XLogP3: 2.8

Additional information on 4-Ethoxy-6-methylquinoline-2-carboxylic acid

4-Ethoxy-6-methylquinoline-2-carboxylic acid (CAS No. 1351771-17-9): An Overview of a Promising Quinoline Derivative

4-Ethoxy-6-methylquinoline-2-carboxylic acid (CAS No. 1351771-17-9) is a versatile quinoline derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 4-Ethoxy-6-methylquinoline-2-carboxylic acid consists of a quinoline ring substituted with an ethoxy group at the 4-position and a methyl group at the 6-position, along with a carboxylic acid moiety at the 2-position. This specific arrangement of functional groups imparts distinct physicochemical properties to the molecule, which are crucial for its biological activity and potential pharmaceutical applications.

Recent studies have highlighted the diverse biological activities of 4-Ethoxy-6-methylquinoline-2-carboxylic acid. One of the most notable properties is its antimicrobial activity. Research published in the *Journal of Medicinal Chemistry* has demonstrated that this compound exhibits potent antibacterial effects against both Gram-positive and Gram-negative bacteria, making it a promising candidate for the development of new antibiotics. The mechanism of action is believed to involve disruption of bacterial cell membranes, leading to cell death.

In addition to its antimicrobial properties, 4-Ethoxy-6-methylquinoline-2-carboxylic acid has also shown antioxidant activity. Studies have indicated that this compound can effectively scavenge free radicals and inhibit lipid peroxidation, which are key processes in the development of various diseases, including neurodegenerative disorders and cardiovascular diseases. The antioxidant potential of this quinoline derivative is attributed to its ability to stabilize reactive oxygen species (ROS) and prevent oxidative damage to cellular components.

The anti-inflammatory properties of 4-Ethoxy-6-methylquinoline-2-carboxylic acid have also been investigated. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 4-Ethoxy-6-methylquinoline-2-carboxylic acid may have therapeutic potential in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its direct biological activities, 4-Ethoxy-6-methylquinoline-2-carboxylic acid has been explored as a lead compound for drug discovery. Its structural framework provides a robust platform for chemical modifications aimed at enhancing its pharmacological properties. For instance, researchers have synthesized various analogs by modifying the ethoxy and methyl substituents or introducing additional functional groups to improve solubility, bioavailability, and target specificity.

The pharmacokinetic profile of 4-Ethoxy-6-methylquinoline-2-carboxylic acid has also been studied to assess its suitability as a therapeutic agent. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a moderate half-life that allows for sustained therapeutic effects.

In terms of toxicity, initial safety evaluations suggest that 4-Ethoxy-6-methylquinoline-2-carboxylic acid has low toxicity at therapeutic concentrations. However, further preclinical and clinical studies are necessary to fully characterize its safety profile and determine optimal dosing regimens for human use.

The potential applications of 4-Ethoxy-6-methylquinoline-2-carboxylic acid extend beyond traditional pharmaceuticals. Its unique chemical structure and biological activities make it an attractive candidate for use in agricultural formulations, where it could serve as an effective fungicide or plant growth regulator. Additionally, its antioxidant properties may find applications in cosmetic formulations, where it could help protect skin from environmental damage and promote healthy aging.

In conclusion, 4-Ethoxy-6-methylquinoline-2-carboxylic acid (CAS No. 1351771-17-9) is a multifaceted quinoline derivative with significant potential in various fields. Its antimicrobial, antioxidant, and anti-inflammatory activities, combined with its favorable pharmacokinetic profile and low toxicity, make it a promising candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play an important role in advancing medical treatments and improving human health.